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Compound of Interest

Compound Name: AL 8810 isopropyl ester

Cat. No.: B1663052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of AL 8810 isopropyl ester stock

solutions for use in various experimental settings. AL 8810 is a potent and selective antagonist

of the prostaglandin F2α (FP) receptor and its isopropyl ester form is a lipid-soluble prodrug,

enhancing its utility in cellular and in vivo studies.[1][2] Proper preparation of stock solutions is

critical for ensuring experimental reproducibility and accuracy.

Data Summary
Quantitative data regarding the properties of AL 8810 isopropyl ester are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Weight 444.6 g/mol [3][4]

Solubility in DMSO ≥25 mg/mL [3][4]

Solubility in Ethanol ≥25 mg/mL [3][4]

Solubility in Dimethyl

Formamide
≥25 mg/mL [4]

Storage of Solid -20°C [3][4]

Storage of Stock Solution
-20°C (use within 1 month) or

-80°C (use within 6 months)
[4][5]

Experimental Protocols
This section outlines the detailed methodology for preparing a 10 mM stock solution of AL 8810
isopropyl ester in DMSO. This is a common starting concentration for subsequent dilutions to

working concentrations for various assays.

Materials
AL 8810 isopropyl ester (solid form)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM Stock Solution
Calculate the required mass of AL 8810 isopropyl ester.
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To prepare 1 mL of a 10 mM stock solution, you will need 4.446 mg of AL 8810 isopropyl
ester.

Calculation: 10 mmol/L * 1 L/1000 mL * 444.6 g/mol * 1000 mg/g = 4.446 mg/mL

Weigh the AL 8810 isopropyl ester.

Carefully weigh out the calculated amount of the solid compound using an analytical

balance.

Transfer the weighed solid into a sterile microcentrifuge tube or vial.

Add the solvent.

Add the desired volume of anhydrous DMSO to the tube containing the solid AL 8810
isopropyl ester. For a 10 mM solution, add 1 mL of DMSO for every 4.446 mg of the

compound.

Dissolve the compound.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved.

If the compound does not fully dissolve, you can warm the tube to 37°C in a water bath for

a few minutes and vortex again.[4][5] Alternatively, sonication for a short period can also

aid in dissolution.

Aliquot and store the stock solution.

Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which

can degrade the compound.[4]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]

Preparation of Working Solutions
Working solutions should be prepared fresh for each experiment by diluting the stock solution

in the appropriate cell culture medium or buffer. It is recommended to prepare and use the

diluted solution on the same day.[5]
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Caption: FP receptor signaling pathway and the antagonistic action of AL 8810.
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Experimental Workflow for Stock Solution Preparation

Workflow for Preparing AL 8810 Isopropyl Ester Stock Solution
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Caption: Step-by-step workflow for preparing AL 8810 isopropyl ester stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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